Cas no 63984-02-1 (Methyl 5-aminopentanoate)

Methyl 5-aminopentanoate is a versatile ester derivative of 5-aminopentanoic acid, featuring both an amine and ester functional group. This compound is valuable in organic synthesis, particularly as a building block for pharmaceuticals, peptides, and specialty chemicals. The presence of the reactive amine group allows for further derivatization, while the ester moiety offers flexibility in hydrolysis or transesterification reactions. Its balanced polarity and moderate stability make it suitable for applications in medicinal chemistry and polymer science. The compound is typically supplied as a high-purity liquid or solid, ensuring consistent performance in synthetic workflows. Proper storage under inert conditions is recommended to maintain its integrity.
Methyl 5-aminopentanoate structure
Methyl 5-aminopentanoate structure
Product name:Methyl 5-aminopentanoate
CAS No:63984-02-1
MF:C6H13NO2
MW:131.172921895981
CID:425215
PubChem ID:10964545

Methyl 5-aminopentanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-aminopentanoate
    • Pentanoic acid, 5-amino-, methyl ester
    • 5-amino-n-valeric acid methyl ester
    • 5-aminovaleric acid methyl ester
    • methyl 5-aminovalerate
    • 63984-02-1
    • BS-13111
    • MFCD07366757
    • AKOS011072720
    • I -AminovaleriansA currencyuremethylester
    • DTXSID40449954
    • Methyl5-aminopentanoate
    • EN300-58575
    • SCHEMBL1721050
    • ULBCJDXDVAJYNI-UHFFFAOYSA-N
    • MDL: MFCD07366757
    • Inchi: InChI=1S/C6H13NO2/c1-9-6(8)4-2-3-5-7/h2-5,7H2,1H3
    • InChI Key: ULBCJDXDVAJYNI-UHFFFAOYSA-N
    • SMILES: COC(=O)CCCCN

Computed Properties

  • Exact Mass: 131.09500
  • Monoisotopic Mass: 131.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 83.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų
  • XLogP3: 0.2

Experimental Properties

  • PSA: 52.32000
  • LogP: 0.98870

Methyl 5-aminopentanoate Security Information

Methyl 5-aminopentanoate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl 5-aminopentanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-58575-1.0g
methyl 5-aminopentanoate
63984-02-1
1g
$56.0 2023-05-29
Enamine
EN300-58575-0.5g
methyl 5-aminopentanoate
63984-02-1
0.5g
$54.0 2023-05-29
Enamine
EN300-58575-5.0g
methyl 5-aminopentanoate
63984-02-1
5g
$197.0 2023-05-29
Key Organics Ltd
BS-13111-5G
methyl 5-aminopentanoate
63984-02-1 >95%
5g
£1043.00 2023-09-07
Enamine
EN300-58575-0.05g
methyl 5-aminopentanoate
63984-02-1
0.05g
$47.0 2023-05-29
Enamine
EN300-58575-2.5g
methyl 5-aminopentanoate
63984-02-1
2.5g
$108.0 2023-05-29
Enamine
EN300-58575-10.0g
methyl 5-aminopentanoate
63984-02-1
10g
$352.0 2023-05-29
Enamine
EN300-58575-0.1g
methyl 5-aminopentanoate
63984-02-1
0.1g
$49.0 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1713000-1g
Methyl 5-aminopentanoate
63984-02-1 98%
1g
¥2322.00 2024-05-05
Chemenu
CM133571-1g
methyl 5-aminopentanoate
63984-02-1 95%
1g
$*** 2023-05-30

Additional information on Methyl 5-aminopentanoate

Methyl 5-Aminopentanoate (CAS No: 63984-02-1)

Methyl 5-aminopentanoate, also known by its CAS number 63984-02-1, is a chemical compound that has garnered significant attention in various fields due to its unique properties and versatile applications. This compound, which can also be referred to as 5-Aminopentanoic acid methyl ester, belongs to the class of amino acids derivatives and is widely used in pharmaceuticals, cosmetics, and food additives.

The chemical structure of methyl 5-aminopentanoate consists of a pentanoic acid chain with an amino group attached to the fifth carbon atom and a methyl ester group at the carboxylic acid end. This structure allows the compound to exhibit both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in drug development.

One of the most notable applications of methyl 5-aminopentanoate is in the pharmaceutical industry, where it serves as an intermediate in the production of various drugs. For instance, it has been utilized in the synthesis of amino acid-based drugs that target specific receptors or enzymes involved in metabolic disorders and neurodegenerative diseases. The compound's ability to form stable complexes with metal ions has also been explored in drug delivery systems, enhancing bioavailability and targeting efficiency.

In the cosmetics industry, methyl 5-aminopentanoate has gained popularity as an ingredient in skincare products due to its moisturizing and anti-aging properties. Recent research has demonstrated that this compound can penetrate the skin effectively and stimulate collagen production, thereby reducing wrinkles and improving skin elasticity. Its compatibility with other cosmetic ingredients makes it a valuable addition to formulations aimed at enhancing skin health.

The food industry has also benefited from methyl 5-aminopentanoate's functional properties. It is used as a flavor enhancer and stabilizer in processed foods, contributing to improved taste profiles and extended shelf life. Studies have shown that this compound can interact with taste receptors, modulating flavor perception without altering the nutritional value of food products.

From a scientific perspective, methyl 5-aminopentanoate has been extensively studied for its role in biochemical pathways and enzyme interactions. Researchers have investigated its potential as a substrate for enzymes involved in amino acid metabolism, offering insights into its metabolic fate within the human body. Additionally, its use as a chiral auxiliary in organic synthesis has been explored, providing new avenues for asymmetric catalysis and enantioselective reactions.

Recent advancements in analytical chemistry have enabled more precise characterization of methyl 5-aminopentanoate's properties at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to study its structural integrity and stability under various conditions. These studies have provided valuable data for optimizing its synthesis and application processes.

In terms of safety and regulatory compliance, methyl 5-aminopentanoate has been subjected to rigorous testing to ensure its suitability for use in consumer products. Regulatory bodies have evaluated its toxicity profile, dermal absorption potential, and systemic effects, concluding that it poses minimal risk when used within recommended limits.

Looking ahead, methyl 5-aminopentanoate is expected to play an increasingly important role in biotechnology and green chemistry due to its sustainable synthesis methods and biodegradable nature. Researchers are exploring innovative ways to produce this compound using renewable resources, aligning with global efforts toward environmental sustainability.

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